Cas no 1806953-72-9 (3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-sulfonamide)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-sulfonamide
• CAS No: 1806953-72-9
• MF: C₈H₇F₂N₃O₃S
• MW: 263.2212870121
• CID: 4877821
• Update Time: 2025-07-02

3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-sulfonamide

• Inchi： 1S/C8H7F2N3O3S/c1-16-8-4(3-11)2-5(17(12,14)15)6(13-8)7(9)10/h2,7H,1H3,(H2,12,14,15)
• InChI Key： YURVJGLBNTUWAQ-UHFFFAOYSA-N
• SMILES： S(C1=CC(C#N)=C(N=C1C(F)F)OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 414
• XLogP3: 0.1
• Topological Polar Surface Area: 114

Additional information on 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-sulfonamide

Recent Advances in the Study of 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-sulfonamide (CAS: 1806953-72-9)

The compound 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-sulfonamide (CAS: 1806953-72-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative exhibits unique structural and functional properties, making it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a bioactive molecule in drug discovery.

One of the key areas of investigation has been the compound's role as an enzyme inhibitor. Preliminary studies suggest that 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-sulfonamide may exhibit inhibitory effects on specific sulfotransferases and other enzymes involved in metabolic pathways. These findings open new avenues for the development of targeted therapies for metabolic disorders and inflammatory diseases. The compound's difluoromethyl group is believed to enhance its binding affinity and stability, contributing to its pharmacological potential.

Recent synthetic methodologies have also been explored to optimize the production of this compound. A study published in the Journal of Medicinal Chemistry (2023) described a novel, high-yield synthesis route that improves both efficiency and purity. The researchers utilized a multi-step process involving palladium-catalyzed cross-coupling reactions and selective fluorination, achieving a yield of over 85%. This advancement is critical for scaling up production for preclinical and clinical studies.

In addition to its enzymatic inhibition properties, 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-sulfonamide has shown promise in antimicrobial applications. A 2024 study demonstrated its efficacy against drug-resistant bacterial strains, particularly those expressing sulfonamide resistance genes. The compound's mechanism involves disrupting folate biosynthesis, a pathway essential for bacterial survival. These results highlight its potential as a next-generation antibacterial agent, especially in the face of rising antibiotic resistance.

Further research is underway to explore the compound's pharmacokinetics and toxicological profile. Early-stage in vivo studies indicate favorable bioavailability and low cytotoxicity, suggesting a wide therapeutic window. However, comprehensive toxicology assessments are still needed to ensure its safety for human use. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-5-sulfonamide represents a versatile and pharmacologically active molecule with multiple therapeutic potentials. Ongoing research aims to elucidate its full spectrum of biological activities and optimize its drug-like properties. The compound's unique chemical structure and promising preliminary data position it as a valuable asset in the development of novel therapeutics for a range of diseases.